Estradiol enanthate

Description

Estradiol enanthate (EEn), also known as estradiol enanthate or E2-EN, is an estrogen medication primarily used in hormonal birth control for women . It is available under the brand names Perlutal and Topasel . This medication is always formulated with dihydroxyprogesterone acetophenide (DHPA), a progestin, and administered via intramuscular injection once a month as a combined injectable contraceptive . Estradiol enanthate is not available as a standalone medication .

As an estrogen, estradiol enanthate functions as an agonist of the estrogen receptor, the biological target for estrogens like estradiol . It is an estrogen ester that serves as a long-lasting prodrug of estradiol in the body, making it a bioidentical form of estrogen . Estradiol injection is also used to treat menopause symptoms like hot flashes, vaginal dryness, burning, and itching, and to treat a lack of estrogen caused by ovarian failure or hypogonadism . In men, certain forms of estradiol injection can alleviate the symptoms of prostate cancer, though it does not treat the cancer itself .

Other common esters of estradiol used clinically include estradiol benzoate, estradiol cypionate, estradiol undecylate, and estradiol valerate . Another similar injectable combination medication is estradiol benzoate/estradiol phenylpropionate .

• CAS No.: 4956-37-0
• Product Name: Estradiol enanthate
• Molecular Formula: C25H36O3
• Molecular Weight: 384.6 g/mol
• IUPAC Name: [(8R,9S,13S,14S,17S)-3-hydroxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] heptanoate
• Standard InChI: InChI=1S/C25H36O3/c1-3-4-5-6-7-24(27)28-23-13-12-22-21-10-8-17-16-18(26)9-11-19(17)20(21)14-15-25(22,23)2/h9,11,16,20-23,26H,3-8,10,12-15H2,1-2H3/t20-,21-,22+,23+,25+/m1/s1
• Standard InChIKey: RFWTZQAOOLFXAY-BZDYCCQFSA-N
• SMILES: CCCCCCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C
• Canonical SMILES: CCCCCCC(=O)OC1CCC2C1(CCC3C2CCC4=C3C=CC(=C4)O)C
• Appearance: White Solid
• Purity: > 95%
• Synonyms: Estra-1,3,5(10)-triene-3,17-diol (17β)-17-heptanoate; Estradiol-17-enanthate; 3-Hydroxyestra-1,3,5(10)-trien-17β-yl Ester Heptanoic Acid; 17-Heptanoate Estradiol
• PubChem Compound: 21070
• Last Modified: Aug 15 2023